Cas no 51460-32-3 (1-(5-Aminopyridin-2-yl)ethanone)

• Product Name: 1-(5-Aminopyridin-2-yl)ethanone
• CAS No: 51460-32-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD10697714
• CID: 366106
• PubChem ID: 21827816
• Update Time: 2025-05-22

1-(5-Aminopyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Aminopyridin-2-yl)ethanone
• 2-Acetyl-5-aminopyridine
• Ethanone,1-(5-amino-2-pyridinyl)-
• 1-(5-AMINOPYRIDIN-2-YL)ETHAN-1-ONE
• 34689-84-4
• 1-(5-Amino-2-pyridyl)ethanone
• A828603
• AB60315
• YUSDJXUPLQYFJW-UHFFFAOYSA-N
• CS-0142552
• D94999
• 1-(5-azanylpyridin-2-yl)ethanone
• BCA46032
• EN300-701425
• AKOS006303410
• 1-(5-amino-2-pyridinyl)ethanone
• 51460-32-3
• MFCD10697714
• FT-0725611
• SY326535
• AS-77553
• DTXSID50965791
• 76943-94-7
• SCHEMBL995902
• ETHANONE, 1-(5-AMINO-2-PYRIDINYL)-
• DA-30880

• MDL： MFCD10697714
• Inchi： 1S/C7H8N2O/c1-5(10)7-3-2-6(8)4-9-7/h2-4H,8H2,1H3
• InChI Key： YUSDJXUPLQYFJW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98

Additional information on 1-(5-Aminopyridin-2-yl)ethanone

1-(5-Aminopyridin-2-yl)ethanone: A Comprehensive Overview

1-(5-Aminopyridin-2-yl)ethanone, also known by its CAS number 51460-32-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with an amino group and an ethanone moiety, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials.

The molecular structure of 1-(5-Aminopyridin-2-yl)ethanone consists of a pyridine ring with an amino group at the 5-position and a ketone group at the 2-position. This arrangement imparts the molecule with distinct electronic properties, making it a versatile building block for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive compounds, where its ability to participate in both nucleophilic and electrophilic reactions has been exploited.

In terms of synthesis, 1-(5-Aminopyridin-2-yl)ethanone can be prepared through a variety of methods, including condensation reactions and oxidation processes. One notable approach involves the reaction of 5-aminopyridine with an appropriate ketone precursor under controlled conditions. This method has been optimized in recent research to enhance yield and purity, making it more accessible for large-scale production.

The application of 1-(5-Aminopyridin-2-yl)ethanone extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in the development of metal-free catalysts for organic reactions. For instance, researchers have reported its use as a ligand in transition metal-catalyzed cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds with high efficiency.

Beyond catalysis, 1-(5-Aminopyridin-2-yl)ethanone has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to its incorporation into drug design programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Recent studies have explored its potential as a modulator of protein-protein interactions, a mechanism that could pave the way for novel therapeutic strategies.

In addition to its chemical applications, 1-(5-Aminopyridin-2-yl)ethanone has also been investigated for its environmental impact. Researchers have examined its biodegradation pathways under different conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is particularly relevant for industries seeking to minimize their environmental footprint by adopting more sustainable chemical processes.

The versatility of 1-(5-Aminopyridin-2-yl)ethanone is further underscored by its role in materials science. Recent research has explored its use as a precursor for the synthesis of conducting polymers and metal-organic frameworks (MOFs). These materials hold potential applications in energy storage, sensing, and catalysis, thereby expanding the scope of this compound's utility.

In conclusion, 1-(5-Aminopyridin-2-yl)ethanone, with its unique structure and diverse reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials development, making it an indispensable compound in modern chemistry.